Cas no 137066-64-9 (3,5-Pyridinediamine,2-methoxy-(9CI))

3,5-Pyridinediamine,2-methoxy-(9CI) structure
137066-64-9 structure
Product name:3,5-Pyridinediamine,2-methoxy-(9CI)
CAS No:137066-64-9
MF:C6H9N3O
MW:139.155160665512
CID:1020149
PubChem ID:18767347

3,5-Pyridinediamine,2-methoxy-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3,5-Pyridinediamine,2-methoxy-(9CI)
    • 137066-64-9
    • 2-methoxypyridine-3,5-diamine
    • SCHEMBL8986074
    • AKOS006365186
    • Inchi: InChI=1S/C6H9N3O/c1-10-6-5(8)2-4(7)3-9-6/h2-3H,7-8H2,1H3
    • InChI Key: KESFPUUBTQMZEO-UHFFFAOYSA-N
    • SMILES: COC1=C(C=C(C=N1)N)N

Computed Properties

  • Exact Mass: 139.074561919g/mol
  • Monoisotopic Mass: 139.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 74.2Ų

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